Cas no 1177284-74-0 (3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide)

• Product Name: 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
• CAS No: 1177284-74-0
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• MDL: MFCD12030832
• CID: 1088027
• PubChem ID: 45791249
• Update Time: 2025-04-20

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide
• 3-(4-bromo-3,5-dimethylpyrazol-1-yl)propanamide
• Ambcb4035359
• MolPort-013-170-692
• MFCD12030832
• LS-07055
• ALBB-022826
• DTXSID00672488
• 1177284-74-0
• 1H-pyrazole-1-propanamide, 4-bromo-3,5-dimethyl-
• AKOS002657173

• MDL： MFCD12030832
• Inchi： 1S/C8H12BrN3O/c1-5-8(9)6(2)12(11-5)4-3-7(10)13/h3-4H2,1-2H3,(H2,10,13)
• InChI Key： UYFIVANAHNITRK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CCC(N)=O

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 420.1±45.0 °C at 760 mmHg
• Flash Point: 207.9±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides